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Compound of Interest

Compound Name: DC-5163

Cat. No.: B15568811 Get Quote

For researchers, scientists, and drug development professionals utilizing DC-5163, a potent

glyceraldehyde-3-phosphate dehydrogenase (GAPDH) inhibitor, adherence to proper disposal

protocols is crucial for maintaining a safe laboratory environment and ensuring regulatory

compliance. This document provides essential, step-by-step guidance for the safe handling and

disposal of DC-5163, aligning with standard laboratory safety practices.

DC-5163 is an investigational compound primarily used in cancer research to inhibit glycolysis

and induce apoptosis in cancer cells.[1][2][3][4][5] While specific disposal instructions for DC-
5163 are not publicly available, general best practices for the disposal of laboratory chemicals

should be strictly followed.

Summary of DC-5163 Information
For easy reference, the table below summarizes key quantitative data and information for DC-
5163.
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Property Value Source

Molecular Formula C18H20ClN3OS [4]

Molecular Weight 361.89 g/mol [1][4]

CAS Number 897771-47-0 [1][4]

IC50 (GAPDH) 176.3 nM [1][4][5]

Kd 3.192 μM [1][4][5]

Solubility DMSO: 300 mg/mL (ultrasonic) [1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Experimental Protocols for Safe Disposal
The following step-by-step procedures are based on general guidelines for the disposal of

hazardous laboratory chemicals and should be adapted to your institution's specific policies

and regulations.

Personal Protective Equipment (PPE)
Before handling DC-5163 for any purpose, including disposal, ensure you are wearing

appropriate PPE:

Safety goggles

Chemical-resistant gloves

Laboratory coat

Waste Segregation and Collection
Solid Waste:

Collect any solid DC-5163 waste, including empty vials and contaminated consumables

(e.g., pipette tips, weighing paper), in a designated, clearly labeled hazardous waste

container.
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Do not mix with non-hazardous waste.

Liquid Waste:

Solutions containing DC-5163 should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Avoid mixing with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

For solutions containing solvents such as DMSO, follow your institution's specific

guidelines for solvent waste disposal.

Decontamination
Decontaminate any surfaces or equipment that have come into contact with DC-5163. Use a

suitable cleaning agent as recommended by your institution's safety protocols.

Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous waste.

Storage of Waste
Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Final Disposal
Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

Do not attempt to dispose of DC-5163 down the drain or in the regular trash.

Disposal Procedure Workflow
The following diagram illustrates the decision-making process for the proper disposal of DC-
5163.
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DC-5163 Disposal Workflow
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Caption: Logical workflow for the proper disposal of DC-5163.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the material safety data sheet (MSDS) for any

chemical you are working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15568811?utm_src=pdf-custom-synthesis
https://www.hoelzel-biotech.com/en/inhibitors-hy-43643-10mg-dc-5163.html
https://www.researchgate.net/publication/338826907_Discovery_of_Novel_Glyceraldehyde-3-Phosphate_Dehydrogenase_Inhibitor_via_Docking-Based_Virtual_Screening
https://pmc.ncbi.nlm.nih.gov/articles/PMC9146201/
https://www.ebiohippo.com/en/biochemicals/dc-5163.html
https://www.cancer-research-network.com/2020/04/22/dc-5163-a-gapdh-inhibitor-inhibits-glycolysis-pathway-and-induces-apoptosis/
https://www.benchchem.com/product/b15568811#dc-5163-proper-disposal-procedures
https://www.benchchem.com/product/b15568811#dc-5163-proper-disposal-procedures
https://www.benchchem.com/product/b15568811#dc-5163-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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